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Compound of Interest

Compound Name: Tert-butyl 2-(methylamino)acetate

Cat. No.: B2875501

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 2-(methylamino)acetate hydrochloride, also known as sarcosine tert-butyl ester
hydrochloride, is a derivative of the naturally occurring amino acid sarcosine. Its chemical
structure, featuring a tert-butyl ester protecting group, makes it a valuable building block in
organic synthesis, particularly in the fields of peptide synthesis and pharmaceutical
development. This document provides a comprehensive overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and analysis, and an exploration of
its applications in scientific research.

Physicochemical Properties

Tert-butyl 2-(methylamino)acetate hydrochloride is a white to off-white crystalline solid.[1] It is
highly soluble in water and soluble in solvents like methanol.[2] The hydrochloride salt form
enhances its stability and ease of handling in laboratory settings.[3]

Table 1: Physicochemical Data of Tert-butyl 2-(methylamino)acetate Hydrochloride
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Property Value Source(s)
Molecular Formula C7H16CINO2 [4]
Molecular Weight 181.66 g/mol [4]
CAS Number 136088-69-2
Appearance White to off-white crystalline
powder
Melting Point >120°C (sublimates)
Solubility Soluble in water and methanol [2]
Boiling Point Not available
pKa Not available

Experimental Protocols
Synthesis of Tert-butyl 2-(methylamino)acetate

Hydrochloride

A common method for the synthesis of tert-butyl 2-(methylamino)acetate hydrochloride

involves the esterification of sarcosine with tert-butanol in the presence of an acid catalyst,

followed by the formation of the hydrochloride salt.[1]

Materials:

Sarcosine

Tert-butanol

Procedure:

Thionyl chloride (SOCI2) or another suitable acid catalyst

Diethyl ether or another suitable organic solvent

Hydrochloric acid (ethanolic or ethereal solution)
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o Esterification:

o

Suspend sarcosine in an excess of tert-butanol.
o Cool the mixture in an ice bath.

o Slowly add thionyl chloride dropwise with stirring. The reaction is exothermic and releases
gas.

o After the addition is complete, allow the mixture to warm to room temperature and then
reflux for several hours until the reaction is complete (monitored by TLC).

o Remove the excess tert-butanol under reduced pressure.
e Work-up and Salt Formation:
o Dissolve the residue in a suitable organic solvent like diethyl ether.

o Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any
remaining acid, followed by a brine wash.

o Dry the organic layer over anhydrous sodium sulfate and filter.

o To the filtrate, add a solution of hydrochloric acid in ethanol or ether dropwise with stirring
until precipitation is complete.

 Purification:
o Collect the precipitate by filtration.

o Wash the solid with cold diethyl ether to remove any unreacted starting materials and
byproducts.

o Dry the product under vacuum to yield tert-butyl 2-(methylamino)acetate hydrochloride
as a white solid.

Workflow for the Synthesis of Tert-butyl 2-(methylamino)acetate Hydrochloride
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A flowchart illustrating the synthesis and purification process.
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Analytical Characterization

The structure and purity of tert-butyl 2-(methylamino)acetate hydrochloride can be confirmed

using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

'H NMR: The proton NMR spectrum is expected to show a singlet for the nine equivalent
protons of the tert-butyl group, a singlet for the three protons of the N-methyl group, and a
singlet for the two protons of the methylene group adjacent to the carbonyl. The presence of
the hydrochloride salt may lead to peak broadening and a downfield shift of the N-H proton
(if observable). Based on a related sulfonamide derivative, the tert-butyl protons appear
around & 1.30 ppm, the N-methyl protons around & 2.77 ppm, and the methylene protons
around 6 3.75 ppm in CDCls.[5]

13C NMR: The carbon NMR spectrum should exhibit distinct signals for the quaternary
carbon and the methyl carbons of the tert-butyl group, the N-methyl carbon, the methylene
carbon, and the carbonyl carbon. For a similar sulfonamide compound, the tert-butyl carbons
are observed at approximately & 27.7 ppm (CHs) and & 81.8 ppm (quaternary C), the N-
methyl carbon at & 35.4 ppm, the methylene carbon at d 51.4 ppm, and the carbonyl carbon
at 6 167.3 ppm in CDCls.[5]

Infrared (IR) Spectroscopy:

The IR spectrum is expected to display characteristic absorption bands for the various

functional groups present in the molecule. Key peaks would include:

N-H stretch: A broad band in the region of 2400-3000 cm~?* characteristic of an amine salt.
C-H stretch: Sharp peaks around 2800-3000 cm~1 for the alkyl groups.

C=0 stretch: A strong absorption band around 1730-1750 cm~1 for the ester carbonyl group.
C-O stretch: A peak in the 1150-1250 cm~1 region for the ester C-O bond.

N-H bend: A band around 1500-1600 cm™1.

Mass Spectrometry (MS):
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Electron ionization (EI) mass spectrometry would likely lead to fragmentation of the molecule.
The molecular ion peak (M*) would be observed at m/z corresponding to the free base
(145.11). Common fragmentation patterns for amino acid esters include the loss of the tert-
butyl group (-57 amu) and cleavage at the C-C bond alpha to the nitrogen.

Predicted Fragmentation Pathway

[C7H15NO2]+* (m/z 145)

Mvage oss of methyl radical “\Loss of tert-butoxycarbonyl radical

[C3H8N]++ (m/z 58) [C6H12NO2]+ (m/z 130) [CSH10N]+ (m/z 84)
Loss of C4H702 Loss of CH3 Loss of CO2C(CH3)3

Click to download full resolution via product page

A diagram of the predicted mass spectrometry fragmentation.

Applications in Research and Drug Development

Tert-butyl 2-(methylamino)acetate hydrochloride is a versatile reagent with several
applications in the fields of chemistry and drug discovery.

o Peptide Synthesis: The tert-butyl ester group serves as a convenient protecting group for the
carboxylic acid functionality of sarcosine. This allows for the selective formation of peptide
bonds at the N-terminus without interference from the C-terminus. The tert-butyl group can
be readily removed under acidic conditions.[6]

e Pharmaceutical Intermediate: This compound is used as a building block in the synthesis of
more complex molecules with potential therapeutic applications. Its structural similarity to
glycine suggests that it could be incorporated into molecules designed to interact with
biological targets that recognize glycine or other amino acids.[3]

o Neuroscience Research: As a derivative of sarcosine, which is known to be a glycine
transporter-1 (GlyT1) inhibitor, tert-butyl 2-(methylamino)acetate hydrochloride and its
derivatives may be of interest in neuroscience research. GlyT1 inhibitors are being
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investigated for their potential in treating neurological and psychiatric disorders. While direct
activity of this specific compound on neurotransmitter systems has not been extensively
reported, its role as a precursor to potentially active molecules is significant.[3]

Safety and Handling

Tert-butyl 2-(methylamino)acetate hydrochloride should be handled in a well-ventilated area,
and appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat, should be worn. It is important to avoid inhalation of dust and contact with skin and eyes.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tert-butyl 2-(methylamino)acetate hydrochloride is a valuable and versatile chemical
intermediate for researchers in both academic and industrial settings. Its well-defined
properties and utility in organic synthesis, particularly in the construction of peptides and other
complex organic molecules, underscore its importance in the advancement of pharmaceutical
and chemical research. This guide provides a foundational understanding of its properties and
applications, serving as a valuable resource for scientists and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Tert-butyl 2-(methylamino)acetate
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2875501#tert-butyl-2-methylamino-acetate-
hydrochloride-salt-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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